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N-(3-methylbutyl)-1H-imidazole-1-

carboxamide

Cat. No.: B13183262

Get Quote

Executive Summary
The N-alkyl imidazole carboxamide scaffold represents a privileged pharmacophore in modern

medicinal chemistry, distinguished by its amphiphilic nature and hydrogen-bonding versatility.

This structural class has demonstrated high-value utility in targeting serine/threonine kinases

(e.g., TAK1), Mycobacterium tuberculosis pathways, and cannabinoid receptors.

This guide dissects the structural logic of this scaffold, moving beyond simple substitution

patterns to explore the electronic and steric causality that drives potency. We focus on the

imidazole-4-carboxamide regioisomer, a proven hinge-binding motif in kinase inhibitor design.

Structural Anatomy & Pharmacophore Logic
The scaffold can be dissected into four critical vectors, each governing a distinct

pharmacological parameter.

The Core Vectors
N1-Alkyl Tail (The Anchor):
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Function: Modulates LogP (lipophilicity) and membrane permeability. In enzyme pockets,

this group often occupies a hydrophobic sub-pocket (e.g., the "gatekeeper" region in

kinases).

SAR Rule: Short chains (Methyl/Ethyl) favor metabolic stability but may lack potency. Mid-

length chains (

) or benzyl groups often maximize van der Waals contacts but increase clearance risk.

C2-Position (The Electronic Tuner):

Function: The C2 proton is acidic (

). Substitution here (e.g., Aryl,

) dramatically alters the electron density of the ring nitrogens.

SAR Rule: Electron-withdrawing groups (EWGs) at C2 reduce the basicity of N3,

potentially weakening H-bond acceptor capability but improving metabolic stability against

oxidation.

N3-Nitrogen (The H-Bond Acceptor):

Function: Critical for water-mediated bridging or direct interaction with backbone residues

(e.g., hinge region of kinases).

C4/C5-Carboxamide (The Director):

Function: The amide carbonyl and NH act as a donor-acceptor pair. The rigidity of the

amide bond directs the orientation of the pendant "R" group.

Visualization: SAR Decision Tree
The following diagram illustrates the logical flow for optimizing this scaffold.
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Figure 1: Strategic optimization vectors for the imidazole carboxamide scaffold.

Deep Dive: Kinase Inhibition (TAK1 Case Study)
To demonstrate the SAR in action, we analyze the optimization of TAK1 (Transforming growth

factor-β-activated kinase 1) inhibitors. TAK1 is a key regulator in NF-κB signaling.

The "Steep" SAR of the Core
Research indicates that the imidazole core is not merely a scaffold but an active participant in

binding.[1] In comparative studies between pyrrole, pyrazole, and imidazole cores, the

imidazole-4-carboxamide showed superior potency due to its specific H-bond donor/acceptor

motif compatible with the kinase hinge region [1].

Quantitative Data: Impact of N-Methylation
The following table summarizes the impact of N-methylation on the amide nitrogen versus the

imidazole ring nitrogen.

Table 1: SAR of Imidazole Carboxamides against TAK1 (Data adapted from literature sources

[1])
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Analog ID
Core
Structure

R-Group
(Amide)

N1-
Substituent

IC50 (nM) Insight

Cmpd 21 Imidazole N-Methyl Methyl >10,000

Inactive.

Methylation

of amide N

abolishes H-

bond donor

capability.

Cmpd 22 Imidazole H Methyl 10

Potent.

Retains H-

bond donor;

Methyl fits

small

hydrophobic

pocket.

Cmpd 28 Imidazole H Benzyl 28

Active.

Benzyl is

tolerated but

slightly less

potent than

methyl due to

steric

constraints.

Pyrrole Pyrrole H Methyl >1,000

Weak. Loss

of N3-

acceptor

reduces

affinity.

Key Takeaway: The amide -NH- is strictly required for activity (likely donating an H-bond to the

backbone carbonyl of the kinase hinge). Methylating this nitrogen (Cmpd 21) destroys potency,

validating the binding mode.

Synthetic Architecture & Experimental Protocol
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The synthesis of N-alkyl imidazole carboxamides typically proceeds via the Van Leusen

Imidazole Synthesis or alkylation of a pre-formed imidazole ester. Below is a robust, self-

validating protocol for the Alkylation-Amidation Route.

Synthetic Pathway Diagram
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Figure 2: Modular synthesis pathway allowing late-stage diversification of the amide.

Detailed Protocol: Amide Coupling (Step 3)
Context: This step assumes the N-alkyl imidazole-4-carboxylic acid has been generated via

LiOH hydrolysis.

Reagents:

Substrate: N-alkyl-1H-imidazole-4-carboxylic acid (1.0 equiv)

Coupling Agent: HATU (1.2 equiv)

Base: DIPEA (Diisopropylethylamine) (3.0 equiv)

Amine: Target amine (

) (1.1 equiv)

Solvent: Anhydrous DMF

Procedure:

Activation: Charge a flame-dried round-bottom flask with the carboxylic acid (1.0 equiv) and

anhydrous DMF (0.1 M concentration). Add DIPEA (3.0 equiv) and stir at Room Temperature

(RT) for 5 minutes.
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Coupling: Add HATU (1.2 equiv) in one portion. The solution should turn slightly yellow. Stir

for 10 minutes to form the activated ester.

Addition: Add the amine (1.1 equiv) dropwise.

Monitoring: Stir at RT for 4–16 hours. Monitor via LC-MS. The product peak [M+H]+ should

dominate.

Workup (Self-Validating): Dilute with EtOAc. Wash sequentially with:

Sat.

(removes unreacted acid/HATU byproducts).

Water (x2) (removes DMF).

Brine.

Purification: Dry over

, concentrate, and purify via flash chromatography (DCM:MeOH gradient).

Critical Control Point: If the reaction stalls, check the pH. The solution must remain basic (pH >

8) for HATU to function. Add more DIPEA if necessary.

Mechanistic & Future Directions
Binding Mode Hypothesis
In kinase targets, the imidazole-4-carboxamide motif functions as a bidentate hinge binder:

N3 (Imidazole): Accepts H-bond from the backbone NH.

NH (Amide): Donates H-bond to the backbone Carbonyl.

This "donor-acceptor" motif mimics the adenine ring of ATP, explaining the high affinity often

observed [1].

Future Optimization
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Scaffold Hopping: Replacing the imidazole with a 1,2,3-triazole to lower pKa and improve

blood-brain barrier (BBB) penetration.

Macrocyclization: Linking the N1-tail to the amide substituent to "lock" the bioactive

conformation, potentially increasing selectivity for specific kinase isoforms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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